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Methicillin-d6 Sodium Methicillin-d6 Sodium
Brand Name: Vulcanchem
CAS No.: 1356847-96-5
VCID: VC0135286
InChI: InChI=1S/C17H20N2O6S.Na/c1-17(2)12(16(22)23)19-14(21)11(15(19)26-17)18-13(20)10-8(24-3)6-5-7-9(10)25-4;/h5-7,11-12,15H,1-4H3,(H,18,20)(H,22,23);/q;+1/p-1/t11-,12+,15-;/m1./s1/i3D3,4D3;
SMILES: CC1(C(N2C(S1)C(C2=O)N=C(C3=C(C=CC=C3OC)OC)[O-])C(=O)O)C.[Na+]
Molecular Formula: C17H19N2NaO6S
Molecular Weight: 408.433

Methicillin-d6 Sodium

CAS No.: 1356847-96-5

Reference Standards

VCID: VC0135286

Molecular Formula: C17H19N2NaO6S

Molecular Weight: 408.433

Methicillin-d6 Sodium - 1356847-96-5

CAS No. 1356847-96-5
Product Name Methicillin-d6 Sodium
Molecular Formula C17H19N2NaO6S
Molecular Weight 408.433
IUPAC Name sodium;N-[(2S,5R,6R)-2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptan-6-yl]-2,6-bis(trideuteriomethoxy)benzenecarboximidate
Standard InChI InChI=1S/C17H20N2O6S.Na/c1-17(2)12(16(22)23)19-14(21)11(15(19)26-17)18-13(20)10-8(24-3)6-5-7-9(10)25-4;/h5-7,11-12,15H,1-4H3,(H,18,20)(H,22,23);/q;+1/p-1/t11-,12+,15-;/m1./s1/i3D3,4D3;
Standard InChIKey MGFZNWDWOKASQZ-IIBJRIMISA-M
SMILES CC1(C(N2C(S1)C(C2=O)N=C(C3=C(C=CC=C3OC)OC)[O-])C(=O)O)C.[Na+]
Synonyms (2S,5R,6R)-6-[(2,6-(Dimethoxy-d6)benzoyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid Sodium Salt; Azapen-d6; BRL 1241-d6; Belfacillin-d6; Celbenin-d6; Sodium 6-[2’,6’-(dimethoxy-d6)benzamido)penicillanate; Penaureus-
Last Modified Aug 20 2021
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